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isomallotolerin isomallotolerin
Brand Name: Vulcanchem
CAS No.: 126026-30-0
VCID: VC0144932
InChI: InChI=1S/C26H32O9/c1-10(2)17(28)9-15-22(31)14(23(32)19(24(15)33)20(29)11(3)4)8-16-25(34)18(13(6)27)21(30)12(5)26(16)35-7/h11,17,28,30-34H,1,8-9H2,2-7H3
SMILES: CC1=C(C(=C(C(=C1OC)CC2=C(C(=C(C(=C2O)C(=O)C(C)C)O)CC(C(=C)C)O)O)O)C(=O)C)O
Molecular Formula: C26H32O9
Molecular Weight: 488.5 g/mol

isomallotolerin

CAS No.: 126026-30-0

Main Products

VCID: VC0144932

Molecular Formula: C26H32O9

Molecular Weight: 488.5 g/mol

isomallotolerin - 126026-30-0

CAS No. 126026-30-0
Product Name isomallotolerin
Molecular Formula C26H32O9
Molecular Weight 488.5 g/mol
IUPAC Name 1-[3-[(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylphenyl)methyl]-2,4,6-trihydroxy-5-(2-hydroxy-3-methylbut-3-enyl)phenyl]-2-methylpropan-1-one
Standard InChI InChI=1S/C26H32O9/c1-10(2)17(28)9-15-22(31)14(23(32)19(24(15)33)20(29)11(3)4)8-16-25(34)18(13(6)27)21(30)12(5)26(16)35-7/h11,17,28,30-34H,1,8-9H2,2-7H3
Standard InChIKey JEVIQALUZPYYLS-UHFFFAOYSA-N
SMILES CC1=C(C(=C(C(=C1OC)CC2=C(C(=C(C(=C2O)C(=O)C(C)C)O)CC(C(=C)C)O)O)O)C(=O)C)O
Canonical SMILES CC1=C(C(=C(C(=C1OC)CC2=C(C(=C(C(=C2O)C(=O)C(C)C)O)CC(C(=C)C)O)O)O)C(=O)C)O
Synonyms 3-(3-methyl-2-hydroxybut-3-enyl)-5-(3-acetyl-2,4-dihydroxy-5-methyl-6-methoxybenzyl)phlorisobutyrophenone
isomallotolerin
PubChem Compound 164216
Last Modified Nov 11 2021
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